Cas no 2365418-28-4 (4,5,6,7-Tetrahydro-thiazolo[4,5-c]pyridine dihydrochloride)

• Product Name: 4,5,6,7-Tetrahydro-thiazolo[4,5-c]pyridine dihydrochloride
• CAS No: 2365418-28-4
• MF: C₆H₁₀Cl₂N₂S
• MW: 213.127997875214
• MDL: MFCD32067018
• CID: 4778917
• Update Time: 2026-02-27

4,5,6,7-Tetrahydro-thiazolo[4,5-c]pyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-Tetrahydro-thiazolo[4,5-c]pyridine dihydrochloride
• SB35850
• 4,5,6,7-Tetrahydrothiazolo[4,5-c]pyridine dihydrochloride

• MDL： MFCD32067018
• Inchi： 1S/C6H8N2S.2ClH/c1-2-7-3-5-6(1)9-4-8-5;;/h4,7H,1-3H2;2*1H
• InChI Key： PKXOIYRWBPXYGM-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C=NC2=C1CCNC2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 107
• Topological Polar Surface Area: 53.2

Additional information on 4,5,6,7-Tetrahydro-thiazolo[4,5-c]pyridine dihydrochloride

4,5,6,7-Tetrahydro-thiazolo[4,5-c]pyridine Dihydrochloride: A Comprehensive Overview

The compound with CAS No. 2365418-28-4, commonly referred to as 4,5,6,7-Tetrahydro-thiazolo[4,5-c]pyridine dihydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazolo-pyridines, which are known for their unique structural features and potential bioactivity. The thiazolo[4,5-c]pyridine core of this molecule is a bicyclic structure that combines a thiazole ring fused with a pyridine ring. This fusion creates a rigid framework that can exhibit interesting electronic properties and interactions with biological systems.

Recent studies have highlighted the importance of thiazolo-pyridine derivatives in drug discovery. These compounds have been explored for their potential as kinase inhibitors, ion channel modulators, and even as candidates for treating neurodegenerative diseases. The dihydrochloride salt form of this compound suggests that it may have been synthesized through a protonation process involving hydrochloric acid. This form is often preferred in pharmaceutical applications due to its enhanced solubility and stability.

One of the key aspects of 4,5,6,7-Tetrahydro-thiazolo[4,5-c]pyridine dihydrochloride is its tetrahydro substitution pattern. The four hydrogen atoms on the thiazolo-pyridine ring contribute to the molecule's flexibility and ability to adopt various conformations. This flexibility is crucial for its interaction with biological targets such as enzymes or receptors. Researchers have employed computational methods like molecular docking to predict how this compound might bind to specific protein targets. These studies provide valuable insights into its potential therapeutic applications.

Another area of interest lies in the synthesis of this compound. The synthesis of thiazolo-pyridine derivatives typically involves multi-step processes that include cyclization reactions and functional group transformations. Recent advancements in catalytic methods and green chemistry have made these syntheses more efficient and environmentally friendly. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

The pharmacological profile of 4,5,6,7-Tetrahydro-thiazolo[4,5-c]pyridine dihydrochloride is another area that has been extensively studied. Preclinical studies have shown that this compound exhibits moderate activity against certain cancer cell lines. Its ability to inhibit key enzymes involved in cell proliferation suggests potential applications in oncology. Additionally, studies on its toxicity profile indicate that it has a favorable safety margin when administered at therapeutic doses.

In terms of applications beyond medicine, this compound has also been explored for its role in agrochemicals and materials science. For example, its ability to act as a ligand in metalloorganic complexes has opened up possibilities in catalysis and sensing technologies. Researchers are currently investigating how this compound can be used to develop more efficient catalysts for organic transformations.

Looking ahead, the future of 4,5,6,7-Tetrahydro-thiazolo[4,5-c]pyridine dihydrochloride seems promising. With ongoing research into its mechanism of action and potential drug delivery systems, this compound could play a pivotal role in developing new therapeutic agents. Its unique chemical structure and versatile properties make it an attractive candidate for further exploration across multiple disciplines.